Cas no 66788-83-8 (1,3-Isobenzofurandione, 5-(5-phenyl-2-oxazolyl)-)

1,3-Isobenzofurandione, 5-(5-phenyl-2-oxazolyl)- structure
66788-83-8 structure
Product Name:1,3-Isobenzofurandione, 5-(5-phenyl-2-oxazolyl)-
CAS No:66788-83-8
MF:C17H9NO4
MW:291.257664442062
CID:395773
PubChem ID:12487191
Update Time:2025-04-19

1,3-Isobenzofurandione, 5-(5-phenyl-2-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Isobenzofurandione, 5-(5-phenyl-2-oxazolyl)-
    • 5-(5-phenyl-1,3-oxazol-2-yl)-2-benzofuran-1,3-dione
    • SCHEMBL4879332
    • 5-(5-phenyloxazol-2-yl)isobenzofuran-1,3-dione
    • 4-(5-phenyl-2-oxazolyl)phthalic anhydride
    • DTXSID60500071
    • 66788-83-8
    • Inchi: 1S/C17H9NO4/c19-16-12-7-6-11(8-13(12)17(20)22-16)15-18-9-14(21-15)10-4-2-1-3-5-10/h1-9H
    • InChI Key: NIXMLSZRKFOVNV-UHFFFAOYSA-N
    • SMILES: O1C(=CN=C1C1C=CC2C(=O)OC(C=2C=1)=O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 291.05317
  • Monoisotopic Mass: 291.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 69.4Ų

Experimental Properties

  • PSA: 69.4
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